Cas no 28354-45-2 (Benzoic acid,4-[(1-cyanoethyl)amino]-)

• Product Name: Benzoic acid,4-[(1-cyanoethyl)amino]-
• CAS No: 28354-45-2
• MF: C₁₀H₁₀N₂O₂
• MW: 190.198602199554
• CID: 252062
• Update Time: 2024-01-26

Benzoic acid,4-[(1-cyanoethyl)amino]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,4-[(1-cyanoethyl)amino]-
• Benzoic acid, 4-[(1-cyanoethyl)amino]-, (?à)-
• Benzoicacid, p-[(1-cyanoethyl)amino]- (8CI)
• Benzoic acid, p-[(1-cyanoethyl)amino]- (8CI)

• Inchi： 1S/C10H10N2O2/c1-7(6-11)12-9-4-2-8(3-5-9)10(13)14/h2-5,7,12H,1H3,(H,13,14)
• InChI Key： SLDLYSKREPRWON-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(NC(C#N)C)C=C1

Computed Properties

• Exact Mass: 190.0743
• Monoisotopic Mass: 190.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 73.1A^2

Experimental Properties

• PSA: 73.12